Cas no 16151-06-7 (1H-Pyrazole, 5-(4-methylphenyl)-1,3-diphenyl-)

• Product name: 1H-Pyrazole, 5-(4-methylphenyl)-1,3-diphenyl-
• CAS No: 16151-06-7
• MF: C₂₂H₁₈N₂
• MW: 310.391725063324
• CID: 1341114
• PubChem ID: 14532338

1H-Pyrazole, 5-(4-methylphenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-methylphenyl)-1,3-diphenyl-
• 5-(4-methylphenyl)-1,3-diphenylpyrazole
• BDBM50045454
• DTXSID30561336
• 5-(4-Methylphenyl)-1,3-diphenyl-1H-pyrazole
• CHEMBL3309267
• 16151-06-7

• Inchi： InChI=1S/C22H18N2/c1-17-12-14-19(15-13-17)22-16-21(18-8-4-2-5-9-18)23-24(22)20-10-6-3-7-11-20/h2-16H,1H3
• InChI Key： HBLZCAKQOWHDPU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC(=NN2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 310.146998583g/mol
• Monoisotopic Mass: 310.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.8Ų